Cas no 2580186-83-8 (4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid)

• Product Name: 4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid
• CAS No: 2580186-83-8
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5658150
• PubChem ID: 165893778
• Update Time: 2025-06-07

4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580186-83-8
• EN300-27727569
• 4-({[(benzyloxy)carbonyl](methyl)amino}methyl)-3,5-dimethylbenzoic acid
• 4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid

• Inchi： 1S/C19H21NO4/c1-13-9-16(18(21)22)10-14(2)17(13)11-20(3)19(23)24-12-15-7-5-4-6-8-15/h4-10H,11-12H2,1-3H3,(H,21,22)
• InChI Key： ZCOVPAPJNRTPOD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)CC1C(C)=CC(C(=O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid

Introduction to 4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid (CAS No. 2580186-83-8)

4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2580186-83-8, is a specialized organic compound with significant applications in the field of pharmaceutical research and biochemical studies. This compound belongs to the class of substituted benzoic acids, characterized by its complex functional groups that contribute to its unique chemical properties and biological activities. The presence of a benzyloxy carbonyl moiety and an amino methyl side chain enhances its reactivity and makes it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid include two key substituents: the (benzyloxy)carbonyl(methyl)amino group and the methylene bridge connecting it to the benzene ring. The 3,5-dimethyl substitution on the benzene core imparts steric hindrance and electronic effects that influence the compound's solubility, stability, and interaction with biological targets. These structural attributes make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological properties. Studies have demonstrated that modifications in the benzoic acid scaffold can lead to compounds with enhanced bioavailability, improved metabolic stability, and targeted biological activity. The benzyloxy carbonyl group, in particular, is widely used in peptide coupling reactions and as a protecting group for amino acids, highlighting the compound's potential utility in peptide synthesis and protease inhibition studies.

Current research in the field of biochemical inhibition has identified several benzoic acid derivatives with promising therapeutic effects. For instance, modifications at the 3,5-dimethyl positions have been shown to modulate enzyme activity and receptor binding affinity. The (benzyloxy)carbonyl(methyl)amino moiety further contributes to the compound's ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. These properties make it a valuable scaffold for designing novel inhibitors targeting diseases such as cancer, inflammation, and metabolic disorders.

The synthesis of 4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include functional group transformations such as carboxylation, methylation, and protection-deprotection strategies. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate compounds and confirming the final product's structure.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, benzoic acid derivatives have been explored for their antimicrobial and antifungal properties. The structural complexity of 4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid suggests that it could serve as a precursor for developing novel pesticides or plant growth regulators. Additionally, its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and material science applications.

From a regulatory perspective, 4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid is subject to standard chemical safety protocols due to its complex structure. While it does not fall under hazardous or controlled substance classifications, proper handling procedures must be followed during synthesis and storage to ensure worker safety and prevent environmental contamination. Collaborative research initiatives between academic institutions and pharmaceutical companies are ongoing to optimize synthetic routes and explore new applications for this compound.

In conclusion,4-({(benzyloxy)carbonyl(methyl)amino}methyl)-3,5-dimethylbenzoic acid (CAS No. 2580186-83-8) represents a significant advancement in organic chemistry with broad implications for drug discovery and industrial applications. Its unique structural features make it a versatile intermediate for synthesizing biologically active compounds. As research continues to uncover new therapeutic targets and synthetic methodologies,this compound is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions.